Cas no 16932-49-3 (2,6-Dimethoxybenzonitrile)

• Product Name: 2,6-Dimethoxybenzonitrile
• CAS No: 16932-49-3
• Molecular Formula: C₉H₉NO₂
• Molecular Weight: 163.1733
• MDL: MFCD00001788
• CID: 50599
• PubChem ID: 85648

2,6-Dimethoxybenzonitrile Properties

Names and Identifiers

• 2,6-Dimethoxybenzonitrile
• 2,6-Dimethoxybenzenecarbonitrile
• AKOS 227-44
• 2,6-DIMETHOXYBENZONI
• 2,6 methoxybenzonitrile
• 2,6-dimethoxy-benzonitril
• Benzonitrile, 2,6-dimethoxy-
• 2,6-Dimethoxybenzonitrile,97%
• 2,6-dimethoxy-benzonitrile
• XHAHKSSLDJIEDH-UHFFFAOYSA-N
• NSC27017
• PubChem4772
• 2.6-dimethoxybenzonitrile
• Benzonitrile,2,6-dimethoxy-
• STL168042
• SBB068894
• VZ229
• EINECS 241-000-2
• BRN 2720059
• SCHEMBL4739158
• 2,6-Dimethoxybenzonitrile, 97%
• MFCD00001788
• A21166
• AC-26129
• 87MDL7GK9F
• NS00025555
• InChI=1/C9H9NO2/c1-11-8-4-3-5-9(12-2)7(8)6-10/h3-5H,1-2H
• F0001-0619
• NSC 27017
• AKOS000277241
• FT-0610679
• 2-Cyano-3-methoxyanisole; NSC 27017
• CS-0028775
• DTXSID70168702
• 2-Cyano-3-methoxyanisole
• EN300-125649
• UNII-87MDL7GK9F
• F10495
• AMY25177
• 16932-49-3
• SY015070
• NSC-27017
• 2-10-00-00260 (Beilstein Handbook Reference)
• DB-013990

• MDL： MFCD00001788
• InChIKey： XHAHKSSLDJIEDH-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO2/c1-11-8-4-3-5-9(12-2)7(8)6-10/h3-5H,1-2H3
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C([H])=C(C=1C#N)OC([H])([H])[H]
• BRN： 2720059

Computed Properties

• Exact Mass: 163.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.063329
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.2

Experimental Properties

• LogP: 1.57548
• PSA: 42.25000
• Refractive Index: 1.5300 (estimate)
• Boiling Point: 310°C at 760 mmHg
• Melting Point: 119-123 °C
• Flash Point: 128.8°C
• Color/Form: White needle crystals
• Solubility: Insoluble in water.
• Density: 1.2021 (rough estimate)

2,6-Dimethoxybenzonitrile Security Information

• Safety Term：S36/37
• Safety Instruction： S36/37
• Risk Phrases：R20/21/22
• Dangerous goods sign：
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 20/21/22
• Signal Word：Warning

2,6-Dimethoxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons